![molecular formula C24H24N4O4S B1229758 Ethyl 4-{[2-(4-methoxyphenyl)imidazo[2,1-b][1,3]benzothiazol-7-yl]carbonyl}piperazine-1-carboxylate](/img/structure/B1229758.png)
Ethyl 4-{[2-(4-methoxyphenyl)imidazo[2,1-b][1,3]benzothiazol-7-yl]carbonyl}piperazine-1-carboxylate
Overview
Description
4-[[2-(4-methoxyphenyl)-6-imidazo[2,1-b][1,3]benzothiazolyl]-oxomethyl]-1-piperazinecarboxylic acid ethyl ester is a member of imidazoles.
Scientific Research Applications
Microwave-Assisted Solvent-Free Synthesis
This compound has been synthesized using microwave irradiation and evaluated for its potential as a 5-hydroxytryptamine3 antagonist. This synthesis method offers a more efficient and environmentally friendly approach compared to traditional methods (Mahesh, Perumal, & Pandi, 2005).
Antimicrobial Activity
New pyridine derivatives, including compounds structurally related to Ethyl 4-{[2-(4-methoxyphenyl)imidazo[2,1-b][1,3]benzothiazol-7-yl]carbonyl}piperazine-1-carboxylate, have been synthesized and shown to possess variable and modest antimicrobial activity against various strains of bacteria and fungi (Patel, Agravat, & Shaikh, 2011).
Synthesis and Pharmacological Activity
Imidazo[2,1-b]benzothiazole carboxylic and acetic acids, similar in structure to the compound , have been synthesized and tested for their anti-inflammatory, analgesic, and ulcerogenic activities (Grandolini et al., 1993).
Antimicrobial and Antioxidant Studies
Ethyl 4-aryl-7-oxo-4,5,6,7-tetrahydrobenzo[b]thiophene-5-carboxylates, related in structure, have been synthesized and found to exhibit significant antimicrobial and antioxidant activities. Docking studies and ADME results indicate pharmaceutical properties (Raghavendra et al., 2016).
Antimycobacterial Activity
Novel imidazo[1,2-a]pyridine-3-carboxamides, including compounds with structures related to this compound, have shown considerable activity against drug-sensitive/resistant MTB strains (Lv et al., 2017).
Structure and Conformation
Studies on the crystal structure of compounds similar to this compound have been conducted to understand their conformation and potential interactions (Faizi, Ahmad, & Golenya, 2016).
properties
Molecular Formula |
C24H24N4O4S |
|---|---|
Molecular Weight |
464.5 g/mol |
IUPAC Name |
ethyl 4-[2-(4-methoxyphenyl)imidazo[2,1-b][1,3]benzothiazole-6-carbonyl]piperazine-1-carboxylate |
InChI |
InChI=1S/C24H24N4O4S/c1-3-32-24(30)27-12-10-26(11-13-27)22(29)17-6-9-20-21(14-17)33-23-25-19(15-28(20)23)16-4-7-18(31-2)8-5-16/h4-9,14-15H,3,10-13H2,1-2H3 |
InChI Key |
JMNIMECMVSKGKS-UHFFFAOYSA-N |
SMILES |
CCOC(=O)N1CCN(CC1)C(=O)C2=CC3=C(C=C2)N4C=C(N=C4S3)C5=CC=C(C=C5)OC |
Canonical SMILES |
CCOC(=O)N1CCN(CC1)C(=O)C2=CC3=C(C=C2)N4C=C(N=C4S3)C5=CC=C(C=C5)OC |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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